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Abstract
4,4''-Dibromo-p-terphenyl is a halogenated aromatic compound of significant interest in

materials science and supramolecular chemistry. Its rigid, linear structure and terminal bromine

atoms make it a valuable building block for the synthesis of conjugated polymers, liquid

crystals, and other functional organic materials. This technical guide provides a summary of the

available data on 4,4''-Dibromo-p-terphenyl, with a focus on its synthesis and physical

properties. Despite extensive searches of crystallographic databases and the scientific

literature, detailed single-crystal X-ray diffraction data, including unit cell parameters, space

group, and atomic coordinates, for 4,4''-Dibromo-p-terphenyl is not publicly available at this

time. This document outlines the known information and presents a general experimental

workflow for the determination of a crystal structure.

Introduction
4,4''-Dibromo-p-terphenyl, with the chemical formula C₁₈H₁₂Br₂, is a derivative of p-terphenyl

where bromine atoms are substituted at the para positions of the terminal phenyl rings. This

substitution pattern imparts specific electronic and steric properties that influence its molecular

packing and intermolecular interactions. The presence of the bromine atoms introduces the

potential for halogen bonding, a directional non-covalent interaction that can be exploited in

crystal engineering. Understanding the precise three-dimensional arrangement of molecules in
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the solid state is crucial for predicting and controlling the properties of materials derived from

this compound.

Physicochemical Properties
A summary of the key physicochemical properties of 4,4''-Dibromo-p-terphenyl is presented

in the table below.

Property Value

Molecular Formula C₁₈H₁₂Br₂

Molecular Weight 388.10 g/mol

Appearance White to off-white solid

Melting Point 307-313 °C

CAS Number 17788-94-2

Synthesis
The synthesis of 4,4''-Dibromo-p-terphenyl is typically achieved through the electrophilic

bromination of p-terphenyl. The general reaction involves treating p-terphenyl with a

brominating agent, often in the presence of a catalyst.

Experimental Protocol: Synthesis of 4,4''-Dibromo-p-
terphenyl
Materials:

p-Terphenyl

Bromine (Br₂)

Anhydrous Iron(III) bromide (FeBr₃) - catalyst

Dichloromethane (CH₂Cl₂) - solvent
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Sodium bisulfite (NaHSO₃) solution

Sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Ethanol

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve p-

terphenyl in dichloromethane.

Add a catalytic amount of anhydrous iron(III) bromide to the solution.

Slowly add a solution of bromine in dichloromethane to the reaction mixture at room

temperature. The addition is typically done dropwise to control the reaction rate.

After the addition is complete, heat the mixture to reflux and maintain for several hours until

the reaction is complete (monitored by TLC).

Cool the reaction mixture to room temperature and quench the excess bromine by adding a

saturated solution of sodium bisulfite.

Separate the organic layer and wash it sequentially with a saturated solution of sodium

bicarbonate and water.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure.

The crude product is then purified by recrystallization from a suitable solvent, such as

ethanol, to yield 4,4''-Dibromo-p-terphenyl as a crystalline solid.

Crystal Structure Determination: A General
Workflow
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While the specific crystal structure of 4,4''-Dibromo-p-terphenyl is not currently available in

public databases, the following diagram illustrates the typical experimental workflow for

determining the crystal structure of a small organic molecule using single-crystal X-ray

diffraction.
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Caption: Experimental workflow for crystal structure determination.
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Conclusion
4,4''-Dibromo-p-terphenyl is a key building block in the development of advanced organic

materials. While its synthesis and basic physical properties are documented, a detailed

understanding of its solid-state packing and intermolecular interactions is hampered by the

current lack of a publicly available single-crystal structure. The determination of its crystal

structure through the experimental workflow outlined above would be a valuable contribution to

the field, enabling a more rational design of materials with tailored properties based on this

versatile molecule. Researchers in possession of high-quality single crystals are encouraged to

perform this analysis and deposit the resulting data in a public repository such as the

Cambridge Crystallographic Data Centre (CCDC).

To cite this document: BenchChem. [Crystal Structure of 4,4''-Dibromo-p-terphenyl: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092568#crystal-structure-of-4-4-dibromo-p-terphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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